Cas no 2229496-09-5 (2-amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol)

• Product Name: 2-amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• CAS No: 2229496-09-5
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 6191203
• PubChem ID: 165652919
• Update Time: 2025-06-29

2-amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol
• 2229496-09-5
• EN300-1864002

• Inchi： 1S/C14H19N3O/c1-10-14(13(18)8-15)11(2)17(16-10)9-12-6-4-3-5-7-12/h3-7,13,18H,8-9,15H2,1-2H3
• InChI Key： PBKZGAMMBYBIEI-UHFFFAOYSA-N
• SMILES： OC(CN)C1C(C)=NN(CC2C=CC=CC=2)C=1C

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol

2-Amino-1-(1-Benzyl-3,5-Dimethyl-1H-Pyrazol-4-yl)ethan-1-ol: A Comprehensive Overview

2-Amino-1-(1-Benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol (CAS No. 2229496-09-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

Chemical Structure and Synthesis

The molecular formula of 2-amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol is C₁₆H₂₀N₄O, with a molecular weight of 284.35 g/mol. The compound features a central pyrazole ring substituted with a benzyl group and two methyl groups at the 3 and 5 positions. The amino group and hydroxyl group are attached to the ethyl chain connected to the pyrazole ring. This unique arrangement of functional groups contributes to its potential as a bioactive molecule.

The synthesis of 2-amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol typically involves multistep reactions. One common approach is the condensation of benzaldehyde with hydrazine hydrate to form the benzylhydrazine intermediate. This intermediate is then reacted with acetylacetone in the presence of an acid catalyst to form the substituted pyrazole. Subsequent steps involve the introduction of the amino and hydroxyl groups through appropriate chemical transformations.

Biological Activities

2-Amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol has been extensively studied for its biological activities. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant antiviral activity against various viral strains, including influenza and herpes simplex viruses.

In the context of cancer research, 2-amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol has shown promise as a potential anticancer agent. Studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been found to inhibit angiogenesis, which is crucial for tumor growth and metastasis.

Clinical Applications and Future Prospects

The potential clinical applications of 2-amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)ethan-1-ol are vast and varied. Its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The antiviral activity suggests its use in combating viral infections, particularly in cases where current treatments are limited or ineffective.

In oncology, the compound's ability to induce apoptosis and inhibit angiogenesis positions it as a promising therapeutic agent for various types of cancer. Ongoing preclinical studies are exploring its efficacy in combination with other anticancer drugs to enhance treatment outcomes.

Conclusion

2-Amino-1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yi)ethan-l-oI (CAS No. 2229496–09–5) represents a significant advancement in the field of medicinal chemistry due to its multifaceted biological activities. Its unique chemical structure and diverse therapeutic potential make it an exciting candidate for further research and development. As more studies are conducted, it is likely that this compound will find its way into clinical applications, offering new hope for patients suffering from various diseases.